N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide

• Molecular Formula: C21H17N3O4
• Molecular Weight: 375.4 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C21H17N3O4/c25-16-9-7-15(8-10-16)24(12-17-4-3-11-28-17)20(26)13-23-14-22-19-6-2-1-5-18(19)21(23)27/h1-11,14,25H,12-13H2
• InChI Key: YBSNAXBAQYDFBY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)N(CC3=CC=CO3)C4=CC=C(C=C4)O

Description

N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide, also known as FHQA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide involves the inhibition of various signaling pathways that are involved in the growth and proliferation of cancer cells. It has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is known to play a crucial role in cancer cell survival and proliferation. N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide also inhibits the activity of the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide has been found to exhibit several biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and modulation of various signaling pathways. It has also been shown to possess anti-inflammatory, anti-oxidant, and anti-microbial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide is its potent anti-cancer activity, which makes it a promising candidate for the development of new anti-cancer drugs. However, one of the limitations of N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide, including the development of new synthetic methods to improve its solubility and bioavailability. Additionally, further studies are needed to investigate its potential applications in other fields, such as neurology and immunology. Furthermore, the development of new drug formulations and delivery systems can also enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide involves a multi-step process that includes the reaction of 2-nitrobenzaldehyde with furfural to form 2-(furan-2-ylmethylidene)benzene-1-nitro, which is then reduced to 2-(furan-2-ylmethyl)benzene-1-amine. This intermediate is then reacted with 2-chloro-N-(4-hydroxyphenyl)acetamide to form N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide.

Scientific Research Applications

N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit potent anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, N-(furan-2-ylmethyl)-N-(4-hydroxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide has been found to possess anti-inflammatory, anti-oxidant, and anti-microbial properties.